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Compound of Interest

Compound Name: Stannous chloride

Cat. No.: B048537 Get Quote

Technical Support Center: Stannous Chloride
Test for Gold
This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals utilizing the

stannous chloride test for the detection of gold.

Troubleshooting Guide
This guide addresses common issues that may lead to inaccurate or misleading results during

the stannous chloride test for gold.

Issue 1: False Positive Result - Brown or Dark Discoloration in the Absence of Gold

Symptom: Upon adding stannous chloride solution to your sample, a brown, dark, or

muddy precipitate/coloration appears, which might be mistaken for a positive gold signal.

Possible Cause 1: High Concentration of Copper Ions. Copper ions (Cu²⁺) in the sample can

react with the stannous chloride reagent, leading to a false positive result. This is

particularly common when processing electronic waste or alloys with significant copper

content. Some sources indicate that a combination of sulfurous acid and copper chloride is a

frequent culprit, producing a deep brown color that may fade over several hours.

Troubleshooting Steps:
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Visual Inspection: A true positive for gold typically presents as a purple to reddish-purple

color, known as "Purple of Cassius." A brown or muddy color is more indicative of copper

interference.

Dilution: Dilute a small portion of your sample and re-test. The intensity of the interference

from copper may decrease with dilution, while a true gold signal, though fainter, should

retain its purplish hue.

Copper Removal: If copper interference is suspected, consider pre-treatment of the

sample to remove or reduce the copper concentration. Methods include selective

precipitation or electrolytic separation.

Confirmation with a Standard: Always compare the color of your test reaction to the color

produced by a known gold standard solution at a similar concentration.

Possible Cause 2: Presence of Iodine. Iodide ions (I⁻) can also interfere with the test,

producing a dark black or purple spot that closely resembles a positive gold result.[1]

Troubleshooting Steps:

Sample History Review: Determine if iodine or iodides were used in any prior steps of your

experimental workflow.

Alternative Testing: If iodine contamination is suspected, consider using an alternative gold

detection method for confirmation, such as atomic absorption spectroscopy (AAS) or

inductively coupled plasma mass spectrometry (ICP-MS), if available.

Issue 2: No Reaction or a Weak Reaction When Gold is Expected

Symptom: The stannous chloride test yields a negative or unexpectedly weak result,

despite the suspected presence of gold in the sample.

Possible Cause 1: Stannous Chloride Solution has Degraded. Stannous chloride
solutions are susceptible to oxidation and have a limited shelf life, typically a few weeks. An

old or improperly stored solution will lose its reducing power and fail to react with gold ions. A

healthy solution should be clear and colorless; a yellow or green tint can indicate

degradation.
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Troubleshooting Steps:

Prepare Fresh Reagent: It is highly recommended to use a freshly prepared stannous
chloride solution for reliable results.

Test with a Gold Standard: Before testing your unknown sample, always validate your

stannous chloride solution with a known gold standard to ensure it is reactive.

Proper Storage: Store your stannous chloride solution in a dark, cool place in a tightly

sealed, preferably amber, glass bottle to minimize degradation. Adding a small piece of

metallic tin to the storage bottle can help to keep the solution in its reduced state.

Possible Cause 2: Gold is Not in an Ionic State. The stannous chloride test detects gold

ions (Au³⁺) in solution. If the gold in your sample is in its metallic form (e.g., as a precipitate

or colloid that has already been reduced), it will not react with the stannous chloride.

Troubleshooting Steps:

Ensure Complete Dissolution: Verify that your sample preparation method has fully

dissolved the gold into its ionic form. This typically requires a strong oxidizing acid mixture

like aqua regia (a mixture of nitric acid and hydrochloric acid).

Check for Premature Precipitation: If you have added any reducing agents to your solution

before the test, you may have inadvertently precipitated the gold out of the solution.

Frequently Asked Questions (FAQs)
Q1: What is the characteristic color of a positive stannous chloride test for gold?

A1: A true positive result for gold is the formation of a purple to reddish-purple colloid known as

"Purple of Cassius."[2] The intensity of the color is proportional to the concentration of gold in

the solution, ranging from a faint pink for trace amounts to a deep purple or black for high

concentrations.[3]

Q2: How sensitive is the stannous chloride test for gold?

A2: The test is very sensitive and can detect low concentrations of gold. Some reports suggest

a detection limit in the range of 4 to 16 parts per million (ppm).
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Q3: Can other precious metals interfere with the stannous chloride test?

A3: Yes, other precious metals can react with stannous chloride to produce colored solutions,

which could be misinterpreted. It is important to be aware of the potential for a complex sample

matrix to yield ambiguous results.

Q4: My test solution turned yellow/brown. Does this indicate the presence of other precious

metals?

A4: A yellow to brown color can be indicative of platinum or palladium. A deep yellow is

characteristic of platinum and iridium. Palladium can initially show a yellow color that turns to a

blue-green over time.

Q5: How can I be sure my stannous chloride solution is still effective?

A5: The best practice is to always test your stannous chloride solution with a known gold

standard before using it on your experimental samples. If the solution produces the

characteristic purple color with the standard, it is effective. If not, a fresh solution should be

prepared.

Summary of Colorimetric Responses
The following table summarizes the typical colorimetric responses of various metal ions with

the stannous chloride test. This can serve as a useful reference for interpreting your results.
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Metal Ion Color of Reaction

Gold (Au³⁺) Purple to reddish-purple ("Purple of Cassius")

Platinum (Pt⁴⁺) Pale yellow to deep yellow/brown

Palladium (Pd²⁺) Yellow, turning to blue-green over time

Iridium (Ir³⁺) Deep yellow

Copper (Cu²⁺)
Brown to dark, muddy precipitate (at high

concentrations)

Iodine (I⁻) Dark black/purple

Silver (Ag⁺) No color reaction

Base Metals (Fe, Zn, Ni, Cd) Generally no color change

Experimental Protocols
1. Preparation of Stannous Chloride Test Solution

This protocol describes the preparation of a stannous chloride (SnCl₂) test solution for the

qualitative detection of gold.

Materials:

Stannous chloride dihydrate (SnCl₂·2H₂O) or pure tin metal (granules, powder, or lead-

free solder)

Concentrated hydrochloric acid (HCl)

Distilled or deionized water

Glass dropping bottle (amber glass is recommended)

Small beaker

Graduated cylinder
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Stirring rod

Procedure:

Weigh approximately 1-2 grams of stannous chloride dihydrate and place it in the

dropping bottle. Alternatively, use a similar amount of pure tin metal.

Add approximately 15-20 mL of distilled water to the bottle.

Carefully add 1-2 mL of concentrated hydrochloric acid to the bottle.

Gently swirl the bottle to dissolve the stannous chloride. The solution may appear milky.

If using tin metal, the dissolution will be slower. Gentle heating can accelerate the process,

but do not boil.

Add a small piece of pure tin metal to the prepared solution in the storage bottle. This will

help to keep the stannous chloride in its reduced state (Sn²⁺) and prolong the shelf life of

the reagent.

Label the bottle clearly as "Stannous Chloride Test Solution" with the preparation date.

Store the solution in a cool, dark place. It is recommended to prepare a fresh solution

every 2-3 weeks for optimal performance.

2. Procedure for Stannous Chloride Test for Gold

This protocol outlines the steps for performing a qualitative test for the presence of gold in a

liquid sample.

Materials:

Stannous chloride test solution

Sample solution to be tested

White spot plate or filter paper

Dropper or pipette
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Gold standard solution (for validation)

Procedure:

Validation of Test Solution: Before testing the unknown sample, place a drop of a known

gold standard solution on a clean, white spot plate or a piece of filter paper. Add a drop of

the stannous chloride test solution. The immediate formation of a purple color confirms

the reagent is active.

Sample Testing: Place one or two drops of the clear, filtered sample solution onto a clean

spot on the spot plate or a fresh piece of filter paper.

Addition of Reagent: Add one drop of the stannous chloride test solution to the sample

drop.

Observation: Observe any color change immediately and after a few minutes.

Interpretation:

Positive Result for Gold: The formation of a purple to reddish-purple color indicates the

presence of gold.

Negative Result: No color change or a color change that is clearly not purple (e.g.,

yellow, brown) suggests the absence of gold or the presence of other interfering ions.

Ambiguous Result: If a brown or other non-purple dark color appears, consult the

troubleshooting guide for potential interferences.

Visualizations
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Stannous Chloride Test Performed

Observe Color Change
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Yes
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No

Check Reagent Validity
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Yes

Reagent OK?

No (False Negative)

Yes (True Negative)

Prepare Fresh Reagent

No

Click to download full resolution via product page

Caption: Troubleshooting workflow for the stannous chloride test for gold.
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Caption: General experimental workflow for the stannous chloride test.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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